3-(2-methoxyphenyl)-1-(2-(2-methyl-1H-indol-3-yl)ethyl)-1-(3,4,5-trimethoxybenzyl)thiourea

• IUPAC Name: 3-(2-methoxyphenyl)-1-[2-(2-methyl-1H-indol-3-yl)ethyl]-1-[(3,4,5-trimethoxyphenyl)methyl]thiourea
• InChI: InChI=1S/C29H33N3O4S/c1-19-21(22-10-6-7-11-23(22)30-19)14-15-32(29(37)31-24-12-8-9-13-25(24)33-2)18-20-16-26(34-3)28(36-5)27(17-20)35-4/h6-13,16-17,30H,14-15,18H2,1-5H3,(H,31,37)
• InChI Key: OGDYGVMGMDWSGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)CCN(CC3=CC(=C(C(=C3)OC)OC)OC)C(=S)NC4=CC=CC=C4OC
• Molecular Formula: C29H33N3O4S
• Molecular Weight: 519.7 g/mol

Description

3-(2-methoxyphenyl)-1-(2-(2-methyl-1H-indol-3-yl)ethyl)-1-(3,4,5-trimethoxybenzyl)thiourea is a useful research compound. Its molecular formula is C29H33N3O4S and its molecular weight is 519.66. The purity is usually 95%.
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Scientific Research Applications

Thioureas in Coordination Chemistry and Biological Properties

Thioureas are known for their versatility in chemical applications, particularly in coordination chemistry, where they act as ligands to form complexes with various metals. These complexes are studied for their potential uses in catalysis, material science, and medicinal chemistry. The biological properties of thiourea derivatives are also a subject of interest, with investigations into their antiviral, antibacterial, and anticancer activities. The structural flexibility and electronic properties of thioureas make them suitable for a wide range of applications in scientific research, suggesting potential research avenues for the compound (Saeed, Flörke, & Erben, 2014).

Methoxyphenyl Compounds in Environmental and Health Studies

Compounds containing the methoxyphenyl moiety have been extensively studied for their environmental presence, health implications, and pharmacological properties. For instance, methoxyphenyl derivatives are examined for their roles as endocrine disruptors and their effects on aquatic environments and human health. Studies focus on understanding the fate, behavior, and toxicological impacts of these compounds, which could provide valuable insights into the environmental and health-related research applications of the compound (Haman, Dauchy, Rosin, & Munoz, 2015).